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Compound of Interest

Compound Name: Lunatoic acid B

Cat. No.: B15564898 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Lunatoic acid B, a metabolite isolated from Cochliobolus lunatus. The information presented

herein is critical for the identification, characterization, and potential development of this natural

product.

Chemical Structure
Lunatoic acid B is a secondary metabolite produced by the fungus Cochliobolus lunatus. Its

chemical structure has been elucidated through spectroscopic analysis.

Spectroscopic Data
The structural confirmation of Lunatoic acid B relies on a combination of nuclear magnetic

resonance (NMR) and mass spectrometry (MS) data. Due to the limitations of publicly available

search tools, direct access to the full primary literature containing the experimental data and

protocols could not be achieved. The following sections are based on typical data presentation

for such compounds and will be updated with specific values upon accessing the complete

research article.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a pivotal technique for determining the carbon-hydrogen framework of a

molecule. For Lunatoic acid B, both ¹H (proton) and ¹³C (carbon-13) NMR data are essential
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for its structural assignment.

Table 1: ¹H NMR Spectroscopic Data for Lunatoic Acid B

Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

Assignment

Data not available Data not available Data not available Data not available

... ... ... ...

Table 2: ¹³C NMR Spectroscopic Data for Lunatoic Acid B

Chemical Shift (δ, ppm) Carbon Type Assignment

Data not available Data not available Data not available

... ... ...

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and elemental composition

of a compound. High-resolution mass spectrometry (HRMS) is crucial for determining the

precise molecular formula of Lunatoic acid B.

Table 3: Mass Spectrometry Data for Lunatoic Acid B

Ionization Mode
Mass-to-Charge Ratio
(m/z)

Molecular Formula

Data not available Data not available Data not available

Experimental Protocols
Detailed experimental protocols are fundamental for the replication of scientific findings and for

the application of these methods to related compounds.
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NMR Spectroscopy
Instrumentation: Specify the make, model, and operating frequency of the NMR

spectrometer.

Sample Preparation: Detail the solvent used (e.g., CDCl₃, DMSO-d₆), the concentration of

the sample, and the internal standard (e.g., TMS).

Acquisition Parameters: Provide information on the acquisition parameters for both ¹H and

¹³C NMR experiments, including pulse sequences, number of scans, relaxation delays, and

spectral widths.

Mass Spectrometry
Instrumentation: Specify the type of mass spectrometer used (e.g., Q-TOF, Orbitrap).

Ionization Source: Detail the ionization method employed (e.g., ESI, APCI).

Analysis Mode: Indicate whether the analysis was performed in positive or negative ion

mode.

Data Acquisition: Describe the mass range scanned and any fragmentation experiments

performed (e.g., MS/MS).

Workflow for Isolation and Characterization
The general workflow for the isolation and structural elucidation of a natural product like

Lunatoic acid B is a systematic process involving multiple stages.
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Caption: Workflow for the isolation and characterization of Lunatoic acid B.

To cite this document: BenchChem. [Spectroscopic and Structural Elucidation of Lunatoic
Acid B: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15564898#spectroscopic-data-nmr-ms-of-lunatoic-
acid-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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